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Compound of Interest

Compound Name: ML299

cat. No.: B15579457

Proper management and disposal of the selective allosteric modulator ML299 are critical for
ensuring laboratory safety and environmental protection. As a potent inhibitor of
phospholipases D1 and D2, this compound is integral to research in areas such as oncology.[1]
[2] Adherence to the following step-by-step disposal protocols is essential for researchers,
scientists, and drug development professionals. While one safety data sheet suggests the
compound may not be classified as hazardous, it also notes that its chemical, physical, and
toxicological properties have not been thoroughly investigated.[3] Therefore, treating all ML299
waste as hazardous is a prudent and necessary precaution. This product is intended for
laboratory research use only and is not for human or veterinary use.[4][5]

Essential Safety and Handling Information

Before beginning any disposal procedures, it is crucial to be familiar with the known properties
and storage requirements of ML299. This information is vital for safe handling and for
responding to accidental spills or exposures.
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Property Value Source(s)

4-Bromo-N-[(1S)-2-[1-(3-
) fluorophenyl)-4-oxo-1,3,8-
Chemical Name _ _ [1]
triazaspiro[4.5]dec-8-yl]-1-

methylethyllbenzamide

Molecular Formula C23H26BrFN4O2 [1]
Molecular Weight 489.39 g/mol [1]
Physical Form Crystalline solid [6]
Purity >98% [1]

DMSO: up to 100 mM (25
Solubility mg/mL) DMF: 30 mg/mL [1][5]16]
Ethanol: 1 mg/mL

Store solid compound at
-20°C. Stock solutions: -80°C

Storage [1112]14]
for up to 6 months; -20°C for

up to 1 month.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the safe disposal of ML299, minimizing risks to
both laboratory personnel and the environment.

Personal Protective Equipment (PPE)

Before handling ML299 waste, all personnel must wear the appropriate personal protective
equipment to prevent exposure.

o Safety Goggles: Protect eyes from potential splashes or fine dust particles.
o Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

o Laboratory Coat: To protect skin and clothing from contamination.
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o Respirator: Use a respirator or a dust mask in situations where aerosol formation is possible
or when handling the powder outside of a fume hood.

Waste Segregation and Collection

Proper segregation of chemical waste is a cornerstone of laboratory safety. Never dispose of
ML299 down the drain or in the regular trash.[7]

e Solid Waste:

o Collect unused ML299 powder and any materials contaminated with solid ML299 (e.qg.,
weighing papers, contaminated gloves, pipette tips) in a designated, clearly labeled
hazardous waste container.

o The container must be made of a material compatible with the chemical and feature a
secure lid to prevent spills and the release of dust.

 Liquid Waste (Solutions containing ML299):

o Collect all solutions of ML299 (e.g., dissolved in DMSO) in a separate, dedicated
hazardous waste container for liquid chemical waste.

o Do not mix ML299 waste with other solvent waste streams unless explicitly permitted by
your institution's hazardous waste management plan.[7] Incompatible wastes can lead to
dangerous chemical reactions.

o The container must be leak-proof and stored in secondary containment to mitigate
potential spills.

Labeling of Waste Containers

Clear and accurate labeling is mandatory for all hazardous waste containers.
o Label all containers with the words "Hazardous Waste."

o Clearly identify the contents by writing the full chemical name: "ML299 (CAS: 1426916-00-
8)."
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» For liquid waste, list all solvents and their approximate concentrations (e.g., "ML299 in
DMSQO").

Storage Pending Disposal

Store all hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

e The storage area should be well-ventilated and away from sources of ignition such as open
flames or hot plates.

e Do not accumulate large quantities of waste. Adhere to the limits specified by your
institution's Environmental Health and Safety (EHS) department.

Final Disposal

The final step is to arrange for the professional disposal of the collected waste.
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o EHS professionals are trained in the proper procedures for transporting hazardous materials
to licensed disposal facilities, ensuring compliance with all local and federal regulations.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the ML299 disposal procedure, from
preparation to final removal.
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Workflow for the proper disposal of ML299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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